Cas no 338975-65-8 (4-{[(4-methoxyphenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 4-{[(4-methoxyphenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 338975-65-8
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 5712592
• PubChem ID: 3658809
• Update Time: 2023-10-15

4-{[(4-methoxyphenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methoxyphenyl)iminomethyl]-5-phenyl-1,2-dihydropyrazol-3-one
• AKOS005102573
• SCHEMBL17481600
• 338975-65-8
• 4-{[(4-methoxyphenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• 9B-117
• 4-[(4-methoxyanilino)methylene]-5-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-4-[[(4-methoxyphenyl)amino]methylene]-5-phenyl-

• Inchi： 1S/C17H15N3O2/c1-22-14-9-7-13(8-10-14)18-11-15-16(19-20-17(15)21)12-5-3-2-4-6-12/h2-11H,1H3,(H2,19,20,21)/b18-11+
• InChI Key： QDHRZJBOOFLYCF-WOJGMQOQSA-N
• SMILES： O=C1C(/C=N/C2C=CC(=CC=2)OC)=C(C2C=CC=CC=2)NN1

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 8.54±0.40(Predicted)